Ethyl 6-amino-5-methoxypyrimidine-4-carboxylate

• IUPAC Name: ethyl 6-amino-5-methoxypyrimidine-4-carboxylate
• InChI: InChI=1S/C8H11N3O3/c1-3-14-8(12)5-6(13-2)7(9)11-4-10-5/h4H,3H2,1-2H3,(H2,9,10,11)
• InChI Key: ORRWZNDYPXREOC-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C(=NC=N1)N)OC
• Molecular Formula: C8H11N3O3
• Molecular Weight: 197.19 g/mol

Description

Ethyl 6-amino-5-methoxypyrimidine-4-carboxylate is a chemical compound that has gained significant interest in scientific research due to its potential applications in various fields. This compound is a pyrimidine derivative that has been synthesized using different methods, and its unique structure makes it a promising candidate for various applications.

Mechanism of Action

The mechanism of action of Ethyl 6-amino-5-methoxypyrimidine-4-carboxylate is not fully understood, but it is believed to act by inhibiting certain enzymes in the body. In particular, it has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a role in inflammation and cancer. By inhibiting COX-2, Ethyl 6-amino-5-methoxypyrimidine-4-carboxylate may help to reduce inflammation and prevent the growth of cancer cells.
Biochemical and Physiological Effects:
Ethyl 6-amino-5-methoxypyrimidine-4-carboxylate has been shown to have various biochemical and physiological effects. In vitro studies have shown that this compound can inhibit the growth of cancer cells and reduce inflammation. In vivo studies have also shown that Ethyl 6-amino-5-methoxypyrimidine-4-carboxylate can reduce inflammation and pain in animal models of arthritis. However, more research is needed to fully understand the biochemical and physiological effects of this compound.

Advantages and Limitations for Lab Experiments

One advantage of using Ethyl 6-amino-5-methoxypyrimidine-4-carboxylate in lab experiments is its relatively simple synthesis method. This compound can be synthesized using readily available reagents, making it a cost-effective option for researchers. However, one limitation of using this compound is its limited solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research on Ethyl 6-amino-5-methoxypyrimidine-4-carboxylate. One area of interest is the development of new derivatives of this compound with improved properties for specific applications. For example, researchers may be interested in synthesizing derivatives with increased solubility in water or enhanced anti-cancer activity. Another area of interest is the study of the mechanism of action of Ethyl 6-amino-5-methoxypyrimidine-4-carboxylate, which could lead to the development of new drugs that target similar pathways. Additionally, researchers may be interested in studying the potential use of this compound in combination with other drugs or therapies.

Synthesis Methods

Ethyl 6-amino-5-methoxypyrimidine-4-carboxylate can be synthesized using different methods, including the Biginelli reaction, which involves the condensation of ethyl acetoacetate, urea, and an aldehyde. Another method involves the reaction of 4-chloro-6-methoxypyrimidine with ethyl carbamate in the presence of a base. The resulting compound can be further reacted with various reagents to obtain different derivatives of Ethyl 6-amino-5-methoxypyrimidine-4-carboxylate.

Scientific Research Applications

Ethyl 6-amino-5-methoxypyrimidine-4-carboxylate has been studied for its potential applications in various fields, including medicinal chemistry, agriculture, and material science. In medicinal chemistry, this compound has been shown to have anti-inflammatory and anti-cancer properties. In agriculture, Ethyl 6-amino-5-methoxypyrimidine-4-carboxylate has been studied as a potential herbicide due to its ability to inhibit the growth of certain weeds. In material science, this compound has been used as a precursor for the synthesis of various metal complexes.